Cas no 1048692-60-9 ((S)-1-(3,5-Bis(trifluoromethyl)phenyl)-3-(1-(dimethylamino)-2-methylpropyl)thiourea)

• Product Name: (S)-1-(3,5-Bis(trifluoromethyl)phenyl)-3-(1-(dimethylamino)-2-methylpropyl)thiourea
• CAS No: 1048692-60-9
• MF: C₁₆H₂₁F₆N₃S
• MW: 401.413463354111
• MDL: MFCD31725051
• CID: 1086001
• PubChem ID: 102409848
• Update Time: 2025-10-29

(S)-1-(3,5-Bis(trifluoromethyl)phenyl)-3-(1-(dimethylamino)-2-methylpropyl)thiourea Chemical and Physical Properties

Names and Identifiers

• (S)-1-(3,5-Bis(trifluoromethyl)phenyl)-3-(1-(dimethylamino)-2-methylpropyl)thiourea
• 1-[3,5-bis(trifluoromethyl)phenyl]-3-[(1S)-1-(dimethylamino)-2-methylpropyl]thiourea
• S-1-(3,5-bis(trifluoroMethyl)phenyl)-3-(1-(diMethylaMino)-2-Methylpropyl) thiourea
• N-[3,5-bis(trifluoroMethyl)phenyl]-N'-[(2S)-2-(diMethylaMino)-3-Methylbutyl]- Thiourea
• YRB69260
• N-[3,5-Bis(trifluoroMethyl)phenyl]-N'-[(2S)-2-(diMethylaMino)-3-Methylbutyl]-Thiourea
• 1048692-60-9
• HWIPDTNXZGWVLK-CYBMUJFWSA-N
• AS-74144
• DB-131200
• (S)-1-(3,5-Bis(trifluoromethyl)phenyl)-3-(2-(dimethylamino)-3-methylbutyl)thiourea
• N-[3,5-Bis(trifluoromethyl)phenyl]-N'-[(2S)-2-(dimethylamino)-3-methylbutyl]thiourea
• CS-0092844
• C16H21F6N3S
• 1-[3,5-bis(trifluoromethyl)phenyl]-3-[(2S)-2-(dimethylamino)-3-methylbutyl]thiourea
• AKOS037647579
• N-[3,5-Bis(trifluoromethyl)phenyl]-N'-[(2S)-2- (dimethylamino)-3-methylbutyl]thiourea,99%e.e.

• MDL： MFCD31725051
• Inchi： 1S/C16H21F6N3S/c1-9(2)13(25(3)4)8-23-14(26)24-12-6-10(15(17,18)19)5-11(7-12)16(20,21)22/h5-7,9,13H,8H2,1-4H3,(H2,23,24,26)/t13-/m1/s1
• InChI Key： HWIPDTNXZGWVLK-CYBMUJFWSA-N
• SMILES： S=C(NC1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1)NC[C@H](C(C)C)N(C)C

Computed Properties

• Exact Mass: 401.13603783g/mol
• Monoisotopic Mass: 401.13603783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 59.4Ų

Additional information on (S)-1-(3,5-Bis(trifluoromethyl)phenyl)-3-(1-(dimethylamino)-2-methylpropyl)thiourea

Comprehensive Guide to (S)-1-(3,5-Bis(trifluoromethyl)phenyl)-3-(1-(dimethylamino)-2-methylpropyl)thiourea (CAS No. 1048692-60-9)

(S)-1-(3,5-Bis(trifluoromethyl)phenyl)-3-(1-(dimethylamino)-2-methylpropyl)thiourea (CAS No. 1048692-60-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This thiourea derivative is known for its unique structural features, including a trifluoromethylphenyl group and a dimethylamino substituent, which contribute to its distinct chemical properties. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and material science.

The molecular structure of (S)-1-(3,5-Bis(trifluoromethyl)phenyl)-3-(1-(dimethylamino)-2-methylpropyl)thiourea includes a chiral center, making it an important candidate for asymmetric synthesis and enantioselective catalysis. The presence of trifluoromethyl groups enhances its lipophilicity, which is a critical factor in its bioavailability and interaction with biological targets. These characteristics make it a valuable tool in the development of novel therapeutic agents, particularly in the fields of neurology and oncology.

One of the most frequently searched questions about this compound is its synthesis method. The preparation of (S)-1-(3,5-Bis(trifluoromethyl)phenyl)-3-(1-(dimethylamino)-2-methylpropyl)thiourea typically involves multi-step organic reactions, including the condensation of 3,5-bis(trifluoromethyl)aniline with 1-(dimethylamino)-2-methylpropan-1-amine in the presence of a thiocarbonylating agent. Researchers often optimize these reactions to achieve high yields and enantiomeric purity, which are crucial for its applications in medicinal chemistry.

Another hot topic related to this compound is its biological activity. Preliminary studies suggest that (S)-1-(3,5-Bis(trifluoromethyl)phenyl)-3-(1-(dimethylamino)-2-methylpropyl)thiourea may exhibit inhibitory effects on certain enzymes or receptors, making it a promising lead compound for drug development. Its pharmacokinetic properties, such as metabolic stability and membrane permeability, are also areas of active investigation. These aspects are particularly relevant to researchers exploring new treatments for neurodegenerative diseases and cancer.

The market demand for (S)-1-(3,5-Bis(trifluoromethyl)phenyl)-3-(1-(dimethylamino)-2-methylpropyl)thiourea has been steadily increasing, driven by its potential applications in high-value pharmaceuticals and advanced materials. Suppliers and manufacturers are focusing on scaling up production while maintaining high purity standards to meet the needs of academic and industrial researchers. Additionally, the compound's patent status and regulatory considerations are often discussed in industry forums, as they impact its commercialization and use in various regions.

From an SEO perspective, keywords such as "thiourea derivatives," "trifluoromethylphenyl compounds," and "chiral thiourea synthesis" are highly relevant to this compound. These terms align with common search queries from chemists and pharmaceutical scientists looking for specialized reagents or intermediates. By incorporating these keywords naturally into the content, this article aims to provide valuable information while optimizing for search engine visibility.

In summary, (S)-1-(3,5-Bis(trifluoromethyl)phenyl)-3-(1-(dimethylamino)-2-methylpropyl)thiourea (CAS No. 1048692-60-9) is a compound of significant scientific and commercial interest. Its unique structural features, potential biological activities, and applications in drug discovery make it a focal point for ongoing research. As the scientific community continues to explore its properties, this compound is likely to play an increasingly important role in the development of next-generation therapeutics and materials.